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Compound of Interest

Compound Name: (R)-Methotrexate-d3

Cat. No.: B1148294 Get Quote

(R)-Methotrexate-d3 is a stable, isotopically labeled form of the (R)-enantiomer of

Methotrexate, a potent antifolate agent. This guide provides an in-depth overview of its

chemical structure, properties, and applications, particularly its use as an internal standard in

advanced bioanalytical techniques. It is intended for researchers, scientists, and professionals

in drug development and pharmacology.

Chemical Structure and Properties
(R)-Methotrexate-d3 is structurally analogous to the pharmacologically active (S)-

Methotrexate, with two key distinctions: the stereochemistry at the chiral carbon of the

glutamate moiety is in the (R) configuration, and the three hydrogen atoms of the N-methyl

group are replaced with deuterium. This isotopic labeling provides a distinct mass signature,

making it an ideal internal standard for mass spectrometry-based quantification of

Methotrexate.[1][2][3]

The chemical and physical properties are summarized below.
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Property Value Reference(s)

Formal Name

N-[4-[[(2,4-diamino-6-

pteridinyl)methyl]methyl-d3-

amino]benzoyl]-D-glutamic

acid

[3]

Synonyms
(R)-MTX-d3, Amethopterin-d3

(R-isomer)
[3][4]

CAS Number

Not explicitly available for (R)-

isomer; 432545-63-6 for (S)-

isomer

[3][5][6][7]

Molecular Formula C₂₀H₁₉D₃N₈O₅ [3][6][7]

Molecular Weight 457.5 g/mol [3][6][8][9]

Appearance
Orange or Yellow-Orange

Crystalline Solid
[6][10]

Purity (Isotopic) ≥99% deuterated forms (d₁-d₃) [3]

Storage Temperature 4°C [3]

Stability
≥ 2 years (at recommended

storage)
[3]

Solubility

DMF: 14 mg/mL; DMSO: 3

mg/mL; PBS (pH 7.2): 1

mg/mL

[3]

Mechanism of Action: Folate Pathway Inhibition
Like its non-deuterated counterpart, the primary mechanism of action for Methotrexate is the

competitive inhibition of the enzyme dihydrofolate reductase (DHFR).[11][12][13] DHFR is a

critical enzyme in the folate metabolic pathway, responsible for converting dihydrofolate (DHF)

into its biologically active form, tetrahydrofolate (THF).[11][14] THF is an essential cofactor for

the synthesis of thymidylate and purine nucleotides, which are the fundamental building blocks

of DNA and RNA.[13]
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By blocking DHFR, Methotrexate depletes the intracellular pool of THF, which in turn inhibits

DNA synthesis, repair, and cellular replication.[11][12][13] This disruption of cell proliferation is

the basis for its use as an anticancer and immunosuppressive agent.[10][13][15] The (R)-

isomer is significantly less biologically active than the therapeutic (S)-isomer, but it retains the

same fundamental chemical properties necessary for use as an analytical standard.
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Folate metabolism pathway showing inhibition by Methotrexate.

Application in Bioanalytical Research
The primary application of (R)-Methotrexate-d3 is as an internal standard (IS) for the

quantitative analysis of Methotrexate in biological matrices (e.g., plasma, serum) by liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][16]

Advantages of using a stable isotope-labeled internal standard:

Co-elution: The IS behaves nearly identically to the analyte during sample extraction and

chromatographic separation, correcting for matrix effects and variability.[16]

Mass Differentiation: The deuterium labeling provides a mass shift (typically +3 Da), allowing

the mass spectrometer to distinguish it from the unlabeled analyte while maintaining similar

ionization efficiency.[1]
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Accuracy and Precision: Its use significantly improves the accuracy, precision, and

reproducibility of quantitative assays, which is critical for therapeutic drug monitoring (TDM)

and pharmacokinetic (PK) studies.[17][18]

Using the (R)-isomer specifically can be advantageous as it is biologically less active,

minimizing any potential interference with cellular processes in in vitro or in vivo experimental

systems where the sample might be used for further biological assays.

Experimental Protocol: Quantification of
Methotrexate in Human Plasma by UPLC-MS/MS
This section outlines a representative protocol for the determination of Methotrexate in plasma

samples, employing (R)-Methotrexate-d3 as an internal standard. This method is adapted

from established bioanalytical procedures.[16][19][20]

Materials and Reagents
Analytes: Methotrexate reference standard, (R)-Methotrexate-d3 (Internal Standard).

Solvents: Acetonitrile (ACN) and Methanol (MeOH) of HPLC or LC-MS grade.

Additives: Formic acid (FA).

Matrix: Drug-free human plasma for calibration standards and quality controls (QCs).

Preparation of Solutions
Stock Solutions (1 mg/mL): Prepare primary stock solutions of Methotrexate and (R)-
Methotrexate-d3 in a suitable solvent mixture (e.g., Methanol with a small amount of 0.1 N

NaOH to aid dissolution).

Working Standard Solutions: Serially dilute the Methotrexate stock solution with 50:50

ACN:Water to prepare working standards for the calibration curve (e.g., ranging from 0.025

to 10 µmol/L).[16]

Internal Standard (IS) Working Solution: Dilute the (R)-Methotrexate-d3 stock solution to a

fixed concentration (e.g., 0.1 µmol/L) in methanol. This solution will be used for protein
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precipitation.[16]

Sample Preparation (Protein Precipitation)
Aliquot 50 µL of plasma sample (unknown, calibrator, or QC) into a 1.5 mL microcentrifuge

tube.

Add 250 µL of the IS working solution in methanol to each tube.[16]

Vortex mix for 30-60 seconds to precipitate plasma proteins.[16]

Centrifuge at high speed (e.g., 16,000 x g) for 5 minutes to pellet the precipitated protein.[16]

[20]

Transfer 50 µL of the clear supernatant to a new tube or HPLC vial.

Add 950 µL of water (or initial mobile phase composition) to the supernatant.[16]

Vortex briefly and place the vial in the autosampler for injection.

UPLC-MS/MS Conditions
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Parameter Typical Condition

LC System Waters ACQUITY UPLC I-Class or equivalent

Column
ACQUITY UPLC HSS C18 SB (2.1 x 30 mm,

1.8 µm) or equivalent

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.4 - 0.5 mL/min

Elution Isocratic or a rapid gradient elution

Column Temperature 40°C

Injection Volume 5 - 10 µL

MS System
Triple Quadrupole Mass Spectrometer (e.g.,

Waters Xevo TQD, Sciex API 3200)

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transition (MTX) m/z 455.1 → 308.1

MRM Transition (IS)
m/z 458.1 → 311.1 (Note: exact mass may vary

slightly based on source, e.g., 457.5 -> 310.1)

Source Temperature ~150°C

Desolvation Temp. ~500°C

Data Analysis
Integrate the peak areas for both the Methotrexate and (R)-Methotrexate-d3 (IS) MRM

transitions.

Calculate the Peak Area Ratio (Analyte Area / IS Area).

Construct a calibration curve by plotting the Peak Area Ratio against the nominal

concentration of the calibrators using a weighted (e.g., 1/x²) linear regression.
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Determine the concentration of Methotrexate in unknown samples by interpolating their Peak

Area Ratios from the calibration curve.

Bioanalytical Workflow for MTX Quantification

Plasma Sample (50 µL)

Add Internal Standard
((R)-MTX-d3 in MeOH)

Protein Precipitation &
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Centrifugation
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General workflow for sample preparation and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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